2-[6-(Furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[6-(Furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone is a pyridazine derivative featuring a furan-2-yl substituent at position 6 of the pyridazine core, a sulfanyl (thioether) group at position 3, and a pyrrolidin-1-ylethanone moiety. The furan group introduces an oxygen-containing heterocycle, which may enhance hydrogen-bonding interactions in biological systems, while the pyrrolidine ring contributes to the compound’s conformational flexibility and solubility profile.
Properties
IUPAC Name |
2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2S/c18-14(17-7-1-2-8-17)10-20-13-6-5-11(15-16-13)12-4-3-9-19-12/h3-6,9H,1-2,7-8,10H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUQTVGBICGDRBA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CSC2=NN=C(C=C2)C3=CC=CO3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401329186 | |
| Record name | 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401329186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.35 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
37.7 [ug/mL] (The mean of the results at pH 7.4) | |
| Record name | SID24815655 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
872704-07-9 | |
| Record name | 2-[6-(furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401329186 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Biological Activity
The compound 2-[6-(Furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone is a novel heterocyclic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.
Synthesis
The synthesis of this compound typically involves multi-step organic reactions. A common synthetic route includes:
- Preparation of Intermediates : The furan-2-yl pyridazine intermediate is synthesized first.
- Thioacetamide Reaction : This intermediate is then reacted with a thioacetamide derivative under controlled conditions, often using solvents like dichloromethane or ethanol and catalysts such as triethylamine to facilitate the reaction.
Biological Activity
The biological activity of 2-[6-(Furan-2-yl)pyridazin-3-yl]sulfanyl-1-pyrrolidin-1-ylethanone has been investigated for various therapeutic potentials:
Antimicrobial Activity
Research indicates that compounds containing furan and pyridazine moieties exhibit significant antimicrobial properties. For instance, derivatives similar to this compound have shown effectiveness against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics .
Anticancer Properties
Studies suggest that the compound may exhibit cytotoxic effects against various cancer cell lines. It has been analyzed for its ability to inhibit cell proliferation and induce apoptosis in cancer cells. For example, compounds with similar structures have demonstrated IC50 values in the low micromolar range against breast cancer cell lines .
The proposed mechanism of action involves the inhibition of specific enzymes or receptors that are crucial in various biological pathways. The unique structural features of this compound allow it to interact with molecular targets effectively, potentially disrupting cancer cell signaling pathways or bacterial metabolism .
Case Studies and Research Findings
Comparison with Similar Compounds
Table 1: Key Structural and Physical Properties of Selected Analogs
Key Differences and Implications
(a) Heterocyclic Substituent Effects
(b) Sulfanyl-Linked Group Modifications
- Pyrrolidine vs. Azepane (Target vs. The azepane analog’s solubility is 46 µg/mL at pH 7.4, suggesting the Target compound may exhibit similar or improved solubility due to reduced steric bulk .
- Morpholine (872694-95-6) : Morpholine’s oxygen atom enhances hydrophilicity, which may improve aqueous solubility compared to pyrrolidine-based analogs .
(c) Functional Group Additions
- Nitro and Methoxy Groups : Analogs like 893998-44-2 (3-nitrophenyl) and 893989-01-0 (3-methoxyphenyl) demonstrate how electron-withdrawing (nitro) or electron-donating (methoxy) groups influence electronic properties. Nitro groups may enhance metabolic stability but reduce solubility .
Research Findings and Data Gaps
- Synthesis : While details sulfonate pyridazine synthesis, sulfanyl derivatives like the Target compound likely require alternative routes, such as thiol-displacement reactions .
- Biological Activity: No direct data on the Target compound’s activity is provided, but pyridazine analogs in are associated with kinase inhibition (e.g., CHEMBL1581190) .
- Solubility and Stability : The azepane analog’s solubility (46 µg/mL) suggests the Target compound’s pyrrolidine variant may achieve higher values, though experimental confirmation is needed.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
